Cas no 2227742-10-9 ((1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227742-10-9
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 6435085
• PubChem ID: 165743405
• Update Time: 2025-10-29

(1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol
• 2227742-10-9
• EN300-1958534

• Inchi： 1S/C9H13F3N2O/c1-8(2,3)6-5(4-13-14-6)7(15)9(10,11)12/h4,7,15H,1-3H3,(H,13,14)/t7-/m1/s1
• InChI Key： OPGCFPXDVPBCQW-SSDOTTSWSA-N
• SMILES： FC([C@@H](C1C=NNC=1C(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 222.09799753g/mol
• Monoisotopic Mass: 222.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9Ų

Additional information on (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol

Compound Introduction: (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227742-10-9)

Compound (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol, identified by its CAS number 2227742-10-9, is a significant chemical entity that has garnered attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives featuring a pyrazole core, which is well-documented for its broad spectrum of biological activities. The presence of a trifluoromethyl group and a tert-butyl substituent on the pyrazole ring introduces unique electronic and steric properties, making it a promising candidate for further investigation in medicinal chemistry.

The structural features of this compound contribute to its potential pharmacological relevance. The pyrazole moiety is known to exhibit various biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a trifluoromethyl group enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the tert-butyl group provides steric hindrance, which can influence binding affinity to biological targets. These structural attributes make (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol an intriguing subject for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with potential biological targets. Studies suggest that the pyrazole ring can interact with enzymes and receptors involved in critical metabolic pathways. The trifluoromethyl group has been shown to improve binding affinity by enhancing hydrophobic interactions, while the tert-butyl substituent can modulate the conformational flexibility of the molecule. These insights have guided the design of analogs with improved pharmacokinetic profiles.

In vitro studies have begun to elucidate the biological activity of (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol. Preliminary results indicate that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve inhibition of key signaling pathways involved in tumor proliferation and survival. Further research is ongoing to validate these findings and to explore possible synergies with other therapeutic agents.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of chiral auxiliaries or catalysts ensures the retention of stereochemical integrity, which is crucial for biological activity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with high yield and purity. This progress has opened new avenues for exploring structurally diverse derivatives with enhanced pharmacological properties.

The pharmaceutical industry is increasingly interested in developing novel compounds with improved efficacy and reduced side effects. Compounds like (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol represent a promising class of molecules that could address unmet medical needs. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to accelerate the discovery and development of next-generation therapeutics.

Environmental considerations also play a role in the development of new chemical entities. The sustainability of synthetic routes and the ecological impact of these compounds are important factors that guide their commercialization. Efforts are being made to develop greener synthetic methodologies that minimize waste and reduce energy consumption without compromising on yield or quality.

The regulatory landscape for new pharmaceuticals continues to evolve, necessitating rigorous testing and validation before clinical translation. However, compounds with novel structures like (1R)-1-(3-tert-butyl-1H-pyrazol-4-yl)-2,2,2-trifluoroethan-1-ol offer exciting opportunities for innovation within existing therapeutic areas. As research progresses, it is anticipated that this compound will contribute valuable insights into disease mechanisms and provide new therapeutic strategies.

In conclusion,(1R)-1-(3-tert-butyl-1H-pyrazol-4-yll)-2,2,2-trifluoroethan-l-l) (CAS No. 2227742109) stands as a testament to the ongoing advancements in pharmaceutical chemistry. Its unique structural features and promising biological activities position it as a valuable asset in drug discovery efforts aimed at addressing complex diseases. With continued research and development,this compound holds significant potential for improving human health outcomes.